Cas no 2309296-16-8 ((2S)-3-(5S)-3-bromo-4,5-dihydro-1,2-oxazol-5-yl-2-{(tert-butoxy)carbonylamino}propanoic acid)

• Product Name: (2S)-3-(5S)-3-bromo-4,5-dihydro-1,2-oxazol-5-yl-2-{(tert-butoxy)carbonylamino}propanoic acid
• CAS No: 2309296-16-8
• MF: C₁₁H₁₇BrN₂O₅
• MW: 337.167082548141
• MDL: MFCD33550212
• CID: 5655529
• PubChem ID: 155970275
• Update Time: 2025-05-20

(2S)-3-(5S)-3-bromo-4,5-dihydro-1,2-oxazol-5-yl-2-{(tert-butoxy)carbonylamino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27735520
• (2S)-3-[(5S)-3-bromo-4,5-dihydro-1,2-oxazol-5-yl]-2-{[(tert-butoxy)carbonyl]amino}propanoic acid
• 2309296-16-8
• 5-Isoxazolepropanoic acid, 3-bromo-α-[[(1,1-dimethylethoxy)carbonyl]amino]-4,5-dihydro-, (αS,5S)-
• (2S)-3-(5S)-3-bromo-4,5-dihydro-1,2-oxazol-5-yl-2-{(tert-butoxy)carbonylamino}propanoic acid

• MDL： MFCD33550212
• Inchi： 1S/C11H17BrN2O5/c1-11(2,3)18-10(17)13-7(9(15)16)4-6-5-8(12)14-19-6/h6-7H,4-5H2,1-3H3,(H,13,17)(H,15,16)/t6-,7-/m0/s1
• InChI Key： FAWYTSTYZAEHPI-BQBZGAKWSA-N
• SMILES： BrC1C[C@H](C[C@@H](C(=O)O)NC(=O)OC(C)(C)C)ON=1

Computed Properties

• Exact Mass: 336.03208g/mol
• Monoisotopic Mass: 336.03208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 97.2Ų

Experimental Properties

• Density: 1.59±0.1 g/cm3(Predicted)
• pka: 3.85±0.10(Predicted)

Additional information on (2S)-3-(5S)-3-bromo-4,5-dihydro-1,2-oxazol-5-yl-2-{(tert-butoxy)carbonylamino}propanoic acid

Introduction to (2S)-3-(5S)-3-bromo-4,5-dihydro-1,2-oxazol-5-yl-2-{(tert-butoxy)carbonylamino}propanoic acid (CAS No. 2309296-16-8)

(2S)-3-(5S)-3-bromo-4,5-dihydro-1,2-oxazol-5-yl-2-{(tert-butoxy)carbonylamino}propanoic acid (CAS No. 2309296-16-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a 3-bromo substituent and a tert-butoxycarbonyl (Boc) protecting group, which make it a valuable intermediate in the synthesis of bioactive molecules.

The 3-bromo substituent in the structure of (2S)-3-(5S)-3-bromo-4,5-dihydro-1,2-oxazol-5-yl-2-{(tert-butoxy)carbonylamino}propanoic acid plays a crucial role in its reactivity and biological activity. Bromine is a versatile halogen that can participate in various chemical reactions, such as nucleophilic substitution and cross-coupling reactions. These reactions are essential for the synthesis of complex organic molecules and are widely used in the development of new drugs and materials.

The presence of the tert-butoxycarbonyl (Boc) protecting group is another key feature of this compound. The Boc group is commonly used to protect amino groups during organic synthesis, preventing unwanted side reactions and ensuring the integrity of the final product. This protecting group can be easily removed under mild acidic conditions, making it an ideal choice for multistep synthetic processes.

The oxazoline ring in (2S)-3-(5S)-3-bromo-4,5-dihydro-1,2-oxazol-5-yl-2-{(tert-butoxy)carbonylamino}propanoic acid is a five-membered heterocyclic ring containing an oxygen and a nitrogen atom. Oxazolines are known for their stability and reactivity, making them useful intermediates in the synthesis of various bioactive compounds. The stereochemistry of the oxazoline ring, specifically the (5S) configuration, is crucial for the biological activity of the final product.

In recent years, there has been increasing interest in the use of (2S)-3-(5S)-3-bromo-4,5-dihydro-1,2-oxazol-5-yl-2-{(tert-butoxy)carbonylamino}propanoic acid as a building block for the synthesis of peptidomimetics and other bioactive molecules. Peptidomimetics are compounds that mimic the structure and function of peptides but often exhibit improved pharmacological properties, such as increased stability and reduced susceptibility to enzymatic degradation.

One notable application of this compound is in the development of inhibitors for specific enzymes involved in disease pathways. For example, researchers have explored its potential as an inhibitor of proteases and kinases, which are key targets in cancer therapy and other therapeutic areas. The ability to fine-tune the structure of (2S)-3-(5S)-3-bromo-4,5-dihydro-1,2-oxazol-5-yl-2-{(tert-butoxy)carbonylamino}propanoic acid through chemical modifications allows for the optimization of its binding affinity and selectivity towards these targets.

Beyond its use as an intermediate in drug discovery, (2S)-3-(5S)-3-bromo-4,5-dihydro-1,2-oxazol-5-yl-2-{(tert-butoxy)carbonylamino}propanoic acid has also been studied for its potential as a probe molecule in biochemical assays. Its unique structural features make it suitable for labeling and tracking specific biomolecules within cells or tissues. This application has significant implications for understanding cellular processes and developing new diagnostic tools.

In conclusion, (2S)-3-(5S)-3-bromo-4,5-dihydro-1,2-oxazol-5-yl-2-{(tert-butoxy)carbonylamino}propanoic acid (CAS No. 2309296-16-8) is a versatile compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and reactivity make it an invaluable tool for the synthesis of bioactive molecules and the development of new therapeutic agents. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in modern drug discovery efforts.